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Compound of Interest

Compound Name: Cyclopropylcarboxylic acid

Cat. No.: B031269

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for
cyclopropylcarboxylic acid, a vital building block in the pharmaceutical and agrochemical
industries. Adherence to these guidelines is crucial to ensure a safe laboratory environment
and minimize risks associated with the handling of this chemical.

Chemical and Physical Properties

Cyclopropylcarboxylic acid is a clear, colorless to light yellow liquid with a characteristic
stench.[1] A summary of its key physical and chemical properties is provided in the table below.

Property Value References
Molecular Formula C4H602 [1][2]
Molecular Weight 86.09 g/mol [1][2]

Boiling Point 182 - 184 °C @ 760 mmHg [1112]
Melting/Freezing Point 17.00 - 19.00 °C [1]

Flash Point 71 °C (159.80 °F) [1]

Specific Gravity/Density 1.0880 g/cm3 [1]

Solubility Soluble in water [1][2]
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Hazard Identification and Classification

Cyclopropylcarboxylic acid is classified as a corrosive and combustible liquid.[1][3] It can
cause severe skin burns and eye damage.[3][4][5] Ingestion is harmful, and inhalation may
cause severe respiratory tract irritation with possible burns.[1][3]

GHS Hazard Statements:

H227: Combustible liquid[4][6]

H302: Harmful if swallowed[7]

H314: Causes severe skin burns and eye damage[4][5][8]

H318: Causes serious eye damage|[5][7]
Potential Health Effects:

o Eye Contact: Causes severe eye burns, which can lead to chemical conjunctivitis and
corneal damage.[1]

e Skin Contact: Causes skin burns.[1]

» Ingestion: Causes burns to the gastrointestinal tract and may lead to perforation of the
digestive tract.[1] It may also cause central nervous system depression and cardiac
disturbances.[1]

 Inhalation: Causes chemical burns to the respiratory tract.[1] High concentrations may lead
to central nervous system depression and asphyxiation.[1]

Toxicological Data

The toxicological properties of cyclopropylcarboxylic acid have not been fully investigated.[9]
The available acute toxicity data is summarized below.

Test Species Route Value Reference

LD50 Mouse Intraperitoneal 172 mg/kg [8]
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Personal Protective Equipment (PPE)

To minimize exposure, appropriate personal protective equipment must be worn when handling

cyclopropylcarboxylic acid.

PPE Type

Specifications

References

Eye/Face Protection

Chemical safety goggles or a
face shield (8-inch minimum).
Must comply with OSHA's 29
CFR 1910.133 or European
Standard EN166.

[1](8]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and
protective clothing to prevent

skin contact.

[1](10]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits are exceeded

or if irritation is experienced.

[1](11]

First Aid Measures

Immediate medical attention is required for any exposure to cyclopropylcarboxylic acid.[1][3]
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Exposure Route First Aid Protocol References

Immediately flush eyes with
plenty of water for at least 30
minutes, holding eyelids open.

Eye Contact - [1]
Do not allow the victim to rub
their eyes. Seek immediate

medical attention.

Immediately flush skin with
plenty of water for at least 15
) minutes while removing
Skin Contact ) ) [11[3]
contaminated clothing and
shoes. Seek immediate

medical attention.

Do NOT induce vomiting. If the

person is conscious and alert,

rinse their mouth and give 2-4
Ingestion cupfuls of milk or water. Never [11[3]

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

Remove the person from

exposure to fresh air

immediately. If breathing is

difficult, administer oxygen. If
Inhalation breathing has stopped, provide  [1]

artificial respiration. Do NOT

use mouth-to-mouth

resuscitation. Seek immediate

medical attention.

Handling and Storage

Handling:

o Always work in a well-ventilated area, preferably under a chemical fume hood.[1][12]
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Avoid contact with eyes, skin, and clothing.[1]

Do not breathe vapor or mist.[1]

Wash hands thoroughly after handling.[1][3]

Keep away from heat, sparks, and open flames.[1][3]

Empty containers may retain product residue and can be hazardous.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]

Keep refrigerated at temperatures below 4°C (39°F).[1]

Store away from incompatible materials such as oxidizing agents and strong bases.[1][8]

Store in a corrosives area.[3][12]

Accidental Release Measures and Spill Cleanup
In the event of a spill, follow these procedures to ensure safety and proper cleanup.
Experimental Protocol for Spill Cleanup:

o Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the spill area.
Ensure the area is well-ventilated.[8][10]

+ Remove Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and
hot surfaces.[1][3]

o Don Appropriate PPE: Before proceeding with cleanup, ensure you are wearing the
appropriate personal protective equipment as outlined in Section 4.[1]

o Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or earth to
contain the spill.[1] Do not use combustible materials like sawdust.

o Absorb the Spill: Carefully absorb the spilled material with the inert absorbent.
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o Collect the Waste: Using a spark-proof tool, collect the absorbed material and place it into a
suitable, labeled container for chemical waste.[1]

o Decontaminate the Area: Clean the spill area thoroughly with a suitable decontamination
solution.

» Dispose of Waste: Dispose of the waste container in accordance with federal, state, and
local regulations.[1]

Below is a workflow diagram for handling a cyclopropylcarboxylic acid spill.
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Cyclopropylcarboxylic Acid Spill Response
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Caption: Workflow for a safe response to a cyclopropylcarboxylic acid spill.
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Disposal Considerations

Dispose of cyclopropylcarboxylic acid and its containers in a manner consistent with federal,
state, and local regulations.[1] Do not allow the product to enter drains.[8] It is recommended to
dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator
equipped with an afterburner and scrubber.[5]

Firefighting Measures

Cyclopropylcarboxylic acid is a combustible liquid.[1]

o Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or water
spray.[1][3]

» Firefighting Procedures: As in any fire, wear a self-contained breathing apparatus (SCBA) in
pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1] Use
water spray to keep fire-exposed containers cool.[1] Vapors are heavier than air and may
form explosive mixtures with air.[1]

By adhering to these safety and handling precautions, researchers, scientists, and drug
development professionals can work safely with cyclopropylcarboxylic acid, minimizing risks
and ensuring a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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